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Compound of Interest

Compound Name: Acid Red 315

Cat. No.: B1172132 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

regarding the photobleaching and photostability of Acid Red 315.

Frequently Asked Questions (FAQs)
Q1: What is Acid Red 315 and what are its core chemical properties?

Acid Red 315 is a synthetic organic dye belonging to the azo class of compounds.[1][2] It is

structurally a 1:2 metal complex dye, often containing chromium, which enhances its stability

and fastness properties.[1] As an anionic azo dye, its color is due to the presence of one or

more azo groups (—N=N—).[1] It typically appears as a red crystalline or powdered solid and is

soluble in water and alcohol.[1][2]

Q2: How stable is Acid Red 315 under different pH conditions?

Acid Red 315 is relatively stable in acidic conditions, with a recommended pH range of 4.5-5.5

for applications like dyeing.[1] However, it is unstable and prone to fading in alkaline (basic)

conditions.[1][2] The acidic groups in its structure, such as sulfonic acid groups, can lose

protons in alkaline environments, leading to changes in the dye's molecular structure and

stability.[3]

Q3: What is the general photostability of Acid Red 315?
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Acid Red 315 has a high lightfastness rating of 6-7 on the ISO scale, indicating good stability

against photodegradation under normal light exposure.[1] However, like most organic dyes, it is

susceptible to photobleaching, which is the irreversible photochemical destruction of the

fluorophore, leading to a loss of color upon prolonged or intense exposure to light.[4]

Q4: What factors can influence the photobleaching of Acid Red 315?

Several factors can accelerate the photobleaching of Acid Red 315:

Light Intensity: Higher light intensity increases the rate of photobleaching.[5]

Exposure Duration: Longer exposure to a light source will result in more significant fading.[5]

pH: As the dye is less stable in alkaline conditions, a higher pH can make it more susceptible

to photodegradation.[1][3]

Temperature: High temperatures can speed up the degradation of the dye, especially in the

presence of light.[3]

Presence of Oxidizing Agents: The presence of molecular oxygen or other oxidizing agents

can lead to photo-oxidation, a primary cause of photobleaching.[6]

Quantitative Data Summary
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Property Value / Description Citations

Chemical Name C.I. Acid Red 315 [7]

CAS Number 12220-47-2 [7][8]

Molecular Structure Single azo, 1:2 Metal Complex [7][8]

Appearance
Red crystalline or powdered

solid
[1][2]

Solubility

Good solubility in water and

alcohol; poor in organic

solvents.

[1][2][9]

pH Stability

Stable in acidic conditions (pH

4.5-5.5); unstable in alkaline

conditions.

[1][2][3]

Light Fastness (ISO) 6-7 (High) [1]

Experimental Protocols
Protocol: Assessing the Photostability of Acid Red 315 in Aqueous Solution

This protocol outlines a general method for quantifying the photobleaching of Acid Red 315
under controlled light exposure.

1. Materials and Reagents:

Acid Red 315 powder
Deionized water
pH buffers (e.g., acetate for acidic, phosphate for neutral, borate for alkaline)
Spectrophotometer
Controlled light source (e.g., UV lamp, solar simulator)
Quartz cuvettes
Magnetic stirrer and stir bars

2. Solution Preparation:
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Prepare a stock solution of Acid Red 315 (e.g., 100 mg/L) in deionized water.
From the stock solution, prepare experimental solutions at a desired concentration (e.g., 20
mg/L) in different pH buffers.
Ensure complete dissolution of the dye.

3. Experimental Procedure:

Measure the initial absorbance of each solution at its maximum absorbance wavelength
(λmax) using the spectrophotometer. This is the time-zero reading.
Place the solutions under the light source. If using a stirrer, ensure consistent mixing.
To minimize temperature effects, a dark control sample should be kept in the same
environment but shielded from light.[10]
At regular time intervals (e.g., every 15 or 30 minutes), take an aliquot of each solution and
measure its absorbance at λmax.
Continue the experiment until a significant decrease in absorbance is observed or for a
predetermined duration.

4. Data Analysis:

Calculate the degradation percentage at each time point using the formula: Degradation (%)
= [(A₀ - Aₜ) / A₀] * 100 where A₀ is the initial absorbance and Aₜ is the absorbance at time t.
The degradation kinetics can often be fitted to a pseudo-first-order model.[11][12] The rate
constant (k) can be determined by plotting ln(A₀/Aₜ) versus time.
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Caption: Factors influencing the photostability of Acid Red 315.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1172132?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Acid Red 315
Solution at desired pH

Measure Initial Absorbance
(Time = 0)

Expose to Light Source

Measure Absorbance
at Time 't'

Significant Degradation?

 No

Analyze Data
(Degradation %, Kinetics)

 Yes

End

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Encountered

Rapid Fading Inconsistent Results Color Shift

Check Light Intensity

Cause?

Verify Solution pH

Cause?

Control Temperature

Cause?

Standardize Setup

Cause?

Analyze for Degradation
Products (e.g., HPLC)

Cause?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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